Cas no 1218790-95-4 (2-(isobutoxy)pyridine-3-boronic acid)

2-(Isobutoxy)pyridine-3-boronic acid is a boronic acid derivative featuring a pyridine core substituted with an isobutoxy group at the 2-position and a boronic acid moiety at the 3-position. This compound is primarily utilized as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl and heteroaryl structures. Its stability under typical reaction conditions and compatibility with various functional groups make it a valuable reagent in pharmaceutical and agrochemical research. The isobutoxy substituent enhances solubility in organic solvents, facilitating handling and purification. This product is suitable for applications requiring precise control over molecular architecture in complex organic synthesis.
2-(isobutoxy)pyridine-3-boronic acid structure
1218790-95-4 structure
Product Name:2-(isobutoxy)pyridine-3-boronic acid
CAS No:1218790-95-4
MF:C9H14BNO3
MW:195.023362636566
MDL:MFCD07374888
CID:829202
Update Time:2025-06-07

2-(isobutoxy)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Isobutoxypyridin-3-yl)boronic acid
    • 2-ISOBUTOXYPYRIDINE-3-BORONIC ACID
    • 2-(isobutoxy)pyridine-3-boronic acid
    • MDL： MFCD07374888
    • Inchi： 1S/C9H14BNO3/c1-7(2)6-14-9-8(10(12)13)4-3-5-11-9/h3-5,7,12-13H,6H2,1-2H3
    • InChI Key： VMPOWUYMVMJUSI-UHFFFAOYSA-N
    • SMILES： O(C1C(B(O)O)=CC=CN=1)CC(C)C

Computed Properties

  • Exact Mass: 195.10700
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 62.58000
  • LogP: -0.20380

2-(isobutoxy)pyridine-3-boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I789235-100mg
2-Isobutoxypyridine-3-boronic acid
 1218790-95-4
100mg
 $138.00 2023-05-18
TRC
I789235-250mg
2-Isobutoxypyridine-3-boronic acid
 1218790-95-4
250mg
 $270.00 2023-05-18
TRC
I789235-500mg
2-Isobutoxypyridine-3-boronic acid
 1218790-95-4
500mg
 $408.00 2023-05-18
TRC
I789235-1g
2-Isobutoxypyridine-3-boronic acid
 1218790-95-4
1g
 $574.00 2023-05-18
abcr
AB272294-1 g
2-Isobutoxypyridine-3-boronic acid; 96%
 1218790-95-4
1g
 €450.00 2023-04-26
Chemenu
CM131167-1g
(2-isobutoxypyridin-3-yl)boronic acid
 1218790-95-4 95%
1g
 $*** 2023-04-03
Matrix Scientific
094295-250mg
(2-Isobutoxypyridin-3-yl)boronic acid, 95+%
 1218790-95-4 95+%
250mg
 $227.00 2023-09-10
Matrix Scientific
094295-1g
(2-Isobutoxypyridin-3-yl)boronic acid, 95+%
 1218790-95-4 95+%
1g
 $504.00 2023-09-10
Matrix Scientific
094295-5g
(2-Isobutoxypyridin-3-yl)boronic acid, 95+%
 1218790-95-4 95+%
5g
 $1418.00 2023-09-10
Fluorochem
224438-1g
2-Isobutoxypyridin-3-yl)boronic acid
 1218790-95-4 95%
1g
 ￡300.00 2022-02-28

2-(isobutoxy)pyridine-3-boronic acid Related Literature

Related Categories

1218790-95-4 (2-(isobutoxy)pyridine-3-boronic acid) Related Products

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd